5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 5-chloro-2-(2-methoxyphenyl)isoindole-1,3-dione
• InChI: InChI=1S/C15H10ClNO3/c1-20-13-5-3-2-4-12(13)17-14(18)10-7-6-9(16)8-11(10)15(17)19/h2-8H,1H3
• InChI Key: IFXXRFTYUMPCEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(C2=O)C=C(C=C3)Cl
• Molecular Formula: C15H10ClNO3
• Molecular Weight: 287.70 g/mol

Description

5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione is a chemical compound that belongs to the class of isoindoline derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of 5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione is not fully understood. However, it has been reported to act through multiple pathways, including inhibition of NF-κB signaling, modulation of ROS levels, and induction of apoptosis. These mechanisms have been implicated in the compound's anti-inflammatory, antioxidant, and anticancer activities.
Biochemical and Physiological Effects:
5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells. These effects have been attributed to the compound's ability to modulate various signaling pathways and cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione in lab experiments include its high yield of synthesis, low toxicity, and diverse biological activities. However, the compound's limited solubility in water and some organic solvents may pose a challenge in some experiments. Additionally, the compound's mechanism of action is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione. Firstly, further studies are needed to elucidate the compound's mechanism of action and its potential applications in various diseases. Secondly, the development of novel derivatives of this compound with improved solubility and biological activity is an area of interest. Thirdly, the use of this compound in combination with other drugs or therapies for synergistic effects is an area that requires further investigation. Finally, the development of efficient and sustainable synthesis methods for large-scale production of this compound is an area of interest for industrial applications.
Conclusion:
In conclusion, 5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione is a promising compound with diverse biological activities and potential applications in various fields. Its synthesis method has been optimized for large-scale production, and its mechanism of action is being studied extensively. Further research is needed to fully understand the compound's potential and limitations, and to develop novel derivatives with improved solubility and biological activity.

Synthesis Methods

The synthesis of 5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione involves the reaction of 2-methoxyphenylacetic acid with phthalic anhydride in the presence of a catalyst such as sulfuric acid or polyphosphoric acid. The resulting intermediate is then treated with thionyl chloride and subsequently with potassium hydroxide to obtain the final product. This method has been reported to yield the compound in good to excellent yields and has been optimized for large-scale production.

Scientific Research Applications

5-chloro-2-(2-methoxyphenyl)-1H-isoindole-1,3(2H)-dione has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Several studies have highlighted the potential of this compound as a lead molecule for the development of novel drugs for various diseases.